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Compound of Interest

L-Asparagine-amide-15N
Compound Name:
monohydrate

cat. No.: B12059991

An In-Depth Technical Guide to the Safety and Handling of L-Asparagine-amide-15N
Monohydrate

This guide provides comprehensive safety and handling information for L-Asparagine-amide-
15N monohydrate, tailored for researchers, scientists, and drug development professionals.
The information is compiled from various safety data sheets and product information sources.

Substance Identification and Properties

L-Asparagine-amide-15N monohydrate is a stable isotope-labeled version of the non-
essential amino acid L-asparagine.[1] It is primarily used in research settings, such as
biomolecular NMR and metabolomics, as a tracer or labeled standard to investigate the
structure, dynamics, and binding of biological macromolecules.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Chemical Formula CaHsN(**N)Os - H20

Molecular Weight 151.13 g/mol [3114]

CAS Number 204451-47-8 [4]
Appearance Solid

Melting Point 233-235 °C (decomposes)

- Soluble in water (50 mg/ml),
Solubility ) ] [5]
heating may be required.

Room temperature, away from
Storage Temperature _ ,
light and moisture.

Isotopic Purity >98 atom % °N [6]

Hazard Identification and Toxicology

Based on available safety data sheets for the unlabeled and labeled compound, L-Asparagine
monohydrate is not classified as a hazardous substance or mixture.[7] However, it should be
handled in accordance with good occupational hygiene and safety practices.[8]

Toxicological Summary:

» Acute Toxicity: No acute toxicity information is available for this specific product.[9] It is not
expected to be acutely toxic.[10]

o Skin Corrosion/Irritation: Not classified as a skin irritant.[10]
o Eye Damage/Irritation: Not classified as an eye irritant.[10]

» Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or
OSHA.
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o Other: To the best of current knowledge, the chemical, physical, and toxicological properties
have not been thoroughly investigated.

Table 2: Toxicological Data

Test Species Route Duration Result Source
Repeated NOAEL:

o Rat Oral 2,160 h *
Dose Toxicity 1,650 mg/kg

Value is given
in analogy to

the unlabeled
substance, L-

asparagine.

Safety and Handling Procedures
Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are crucial for minimizing
exposure.

e Engineering Controls: Ensure the workstation has good ventilation.[8] Local and general
ventilation should be used to control dust levels.[7]

o Eye/Face Protection: Wear safety glasses with side shields or goggles conforming to EN166
or OSHA's 29 CFR 1910.133 regulations.[11]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) inspected
prior to use. Dispose of contaminated gloves after use in accordance with good laboratory
practices.

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
exposure.[11]

o Respiratory Protection: If dust is generated and exposure limits may be exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved particulate respirator (e.g., P1 or P2
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filter).[10][11]

Handling

Adopt standard laboratory hygiene measures to ensure safe handling.

Avoid contact with skin, eyes, and clothing.[11]

Avoid the formation and inhalation of dust.[11]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[8][11]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[8]

Storage

Proper storage is necessary to maintain the compound's integrity.

Store in a tightly closed container in a well-ventilated place.[8]

Keep the container in a cool, dry location.[8]

Store at room temperature, protected from light and moisture.[1]

Incompatible Materials: Avoid strong oxidizing agents.[11]

Emergency Procedures
First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[8]

» In Case of Skin Contact: Wash the affected area with plenty of soap and water.[8] Take off
any contaminated clothing.

» In Case of Eye Contact: Rinse cautiously with water for several minutes.[10] Remove contact
lenses if present and easy to do. Continue rinsing.

« |If Swallowed: Rinse mouth with water. Call a poison center or doctor if you feel unwell.[8] Do
NOT induce vomiting.[7]
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Fire-Fighting Measures

o Extinguishing Media: Use water spray, carbon dioxide (COz), dry powder, or foam.[8]

o Specific Hazards: The substance is combustible.[10] Toxic fumes, such as nitrogen oxides
and carbon oxides, may be released in a fire.[8]

» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.[8]

Accidental Release Measures

e Personal Precautions: For non-emergency personnel, avoid dust inhalation and evacuate the
area. For emergency responders, use the personal protective equipment outlined in section
3.1.[8]

o Environmental Precautions: Prevent the product from entering drains, surface water, or
ground water.[7][10]

o Containment and Cleanup: Mechanically recover the product (sweep or vacuum up).[8] Avoid
generating dust. Place the spilled material into a suitable, labeled container for disposal.[10]
Ventilate the affected area after cleanup is complete.[7]

Experimental Protocols and Applications

L-Asparagine-amide-15N monohydrate serves as a valuable tool in biochemical and medical
research. Its primary application is as an isotopic tracer to follow the metabolic fate of
asparagine in various biological systems using mass spectrometry or NMR.

Example Protocol: Isotopic Tracing in Cell Lysates

The following methodology is adapted from a study investigating protein repair mechanisms,
demonstrating a typical use-case for an amide-15N labeled amino acid.[12]

Objective: To determine if amide-15N from a donor molecule can be incorporated into a
deamidated peptide in the presence of cell lysate.

Materials:
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o Target protein or peptide (e.g., aged Human Serum Albumin - HSA)
e Cell lysate (e.g., from HT29 cell line)

e S-adenosyl methionine (SAM)

o Adenosine triphosphate (ATP)

o L-Asparagine-amide-15N monohydrate (as the nitrogen donor)

o Phosphate-buffered saline (PBS)

e Nano-LC-MS/MS system

Methodology:

» Reaction Mixture Preparation: In a microcentrifuge tube, combine the following in PBS to the
specified final concentrations:

o Aged HSA: 1 mg/mL

o

HT29 cell lysate: 1 mg/mL

[¢]

SAM: 100 pM

o

ATP: 100 pM

[e]

L-Asparagine-amide-15N monohydrate: 100 pM

 Incubation: Prepare replicate samples. Incubate one set at 37°C and a control set at 4°C for
4 hours.[12]

o Sample Preparation for MS: Following incubation, subject the samples to standard
proteomics preparation steps, including reduction, alkylation, and tryptic digestion, to
generate peptides for analysis.

o LC-MS/MS Analysis: Analyze the digested samples using a nano-LC system coupled to a
high-resolution mass spectrometer (e.g., Orbitrap).[12]
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o Data Analysis: Monitor the mass of the target peptide that is known to undergo deamidation.
A mass shift corresponding to the incorporation of a >N atom in the repaired asparagine
residue (a mass increase of approximately 1 Da compared to the native peptide) in the 37°C
sample relative to the 4°C control would provide evidence of the enzymatic repair activity.[12]

Visualized Workflows and Relationships
Standard Handling Workflow

The following diagram illustrates a standard workflow for handling L-Asparagine-amide-15N
monohydrate in a laboratory setting.
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Preparation & Handling

Receive Compound

0g in inventory

Store at Room Temp
(Dry, Dark Location)

Don PPE

(Gloves, Goggles, Lab Coat)

Weigh Solid in Ventilated Area
(e.g., Fume Hood or Balance Shield)

l

Solubilize in Water
(Heat if Necessary)

Experimentation & Disposal

Use in Experiment
(e.g., Isotopic Labeling)

Collect Waste
(Aqueous & Solid)

'
( )

Click to download full resolution via product page

Caption: Standard laboratory workflow for L-Asparagine-amide-15N monohydrate.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b12059991?utm_src=pdf-body-img
https://www.benchchem.com/product/b12059991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Risk Assessment and Mitigation

This diagram outlines the logical steps for assessing and mitigating risks associated with
handling this chemical.

Start: Handling Chemical

I
I
I

!

Primary Hazards:
- Dust Inhalation Assess Risk Level
- Skin/Eye Contact

Low Exposure

Low Risk Higher Risk
(Small Quantities, Infrequent Use) (Large Quantities, Frequent Use)

Engineering Controls:
Implement Control Measures - Fume Hood
- Ventilated Balance Enclosure

Standard PPE:
- Gloves Review & Monitor Procedures
- Safety Goggles

Click to download full resolution via product page

Caption: Logical flow for risk assessment and mitigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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